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Compound of Interest

Compound Name: PCI-34051

Cat. No.: B1684145 Get Quote

Essential Safety and Handling Guide for PCI-
34051
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety and logistical information for the handling

of PCI-34051, a potent and selective histone deacetylase 8 (HDAC8) inhibitor. Adherence to

these procedures is critical to ensure personnel safety and maintain experimental integrity.

Hazard Identification and Safety Data Summary
PCI-34051 is a bioactive compound with potential health hazards that are not yet fully

characterized. Therefore, it should be handled with the utmost care as a potentially hazardous

substance. The following table summarizes key safety information.
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Parameter Value Source

Chemical Name

N-Hydroxy-1-[(4-

methoxyphenyl)methyl]-1H-

indole-6-carboxamide

[1][2]

CAS Number 950762-95-5 [1][3]

Molecular Formula C17H16N2O3 [1][3]

Molecular Weight 296.32 g/mol [1][3]

Appearance Crystalline solid [2]

Known Hazards

Acute Toxicity, oral (Category

4), Skin Corrosion/Irritation

(Category 2), Serious eye

damage/eye irritation

(Category 2), Reproductive

Toxicity (Category 1B), Specific

Target Organ Toxicity, repeated

exposure (Category 1)

[4]

Solubility

Soluble in DMSO (up to 100

mM) and 1eq. NaOH (up to 20

mM). Sparingly soluble in

aqueous buffers.

[5]

Storage Temperature -20°C [1][3]

Personal Protective Equipment (PPE)
Standard laboratory PPE is mandatory when handling PCI-34051 in any form (solid or in

solution).

Eye Protection: Chemical safety goggles are required.

Hand Protection: Wear chemical-resistant gloves (e.g., nitrile). Inspect gloves for any tears or

punctures before use.

Body Protection: A lab coat must be worn at all times.
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Respiratory Protection: For operations that may generate dust or aerosols (e.g., weighing,

preparing stock solutions), a properly fitted respirator or the use of a chemical fume hood is

necessary.

Step-by-Step Handling Procedures
Receiving and Storage

Upon receipt, visually inspect the container for any damage or leaks.

Verify that the product name and CAS number on the label match the order.

Store the container upright in a designated, labeled, and well-ventilated area at -20°C.[1][3]

Restrict access to authorized personnel only.

Preparation of Stock Solutions
Note: All manipulations of the solid compound should be performed in a chemical fume hood to

avoid inhalation of dust.

Allow the vial of PCI-34051 to equilibrate to room temperature before opening to prevent

condensation.

Carefully open the vial in a chemical fume hood.

Weigh the desired amount of the solid.

To prepare a stock solution, dissolve the solid in an appropriate solvent such as DMSO.[5]

For example, to make a 10 mM stock solution, dissolve 2.96 mg of PCI-34051 in 1 mL of

DMSO.

Cap the vial tightly and vortex until the solid is completely dissolved.

Label the vial with the compound name, concentration, solvent, date of preparation, and your

initials.

Store stock solutions at -20°C.[5] It is recommended to prepare and use solutions on the

same day if possible.[5]
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Use in Experiments
When diluting the stock solution, work in a chemical fume hood.

Avoid direct contact with the solution.

After use, decontaminate all surfaces and equipment that came into contact with the

compound.

Spill Response
In the event of a spill, follow these procedures immediately:

Evacuate: Alert others in the immediate area and evacuate non-essential personnel.

Ventilate: Ensure the area is well-ventilated. If the spill is in a fume hood, keep the sash

down.

Contain: For a small liquid spill, cover with an absorbent material (e.g., chemical absorbent

pads or vermiculite), starting from the outside and working inwards. For a solid spill, gently

cover with a damp paper towel to avoid raising dust.

Neutralize/Clean: There are no specific neutralizing agents for PCI-34051. After absorption,

carefully scoop the material into a labeled, sealable waste container.

Decontaminate: Clean the spill area with a detergent solution, followed by a rinse with water.

Dispose: All contaminated materials (absorbent, gloves, etc.) must be disposed of as

hazardous chemical waste.

Report: Report the spill to your laboratory supervisor or safety officer.

Waste Disposal
All waste contaminated with PCI-34051, including unused solutions, empty vials, and

contaminated labware, must be disposed of as hazardous chemical waste.

Collect all solid and liquid waste in separate, clearly labeled, and sealed containers.
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Follow your institution's guidelines for hazardous waste disposal. Do not pour PCI-34051
waste down the drain.

Experimental Workflow and Safety Diagram
The following diagram illustrates the key stages and safety considerations when working with

PCI-34051.
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Caption: Workflow for the safe handling of PCI-34051 from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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